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Compound of Interest

Compound Name: ML089

Cat. No.: B15615314 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical compounds is paramount to ensuring a safe laboratory environment and

minimizing environmental impact. This document provides essential guidance on the proper

disposal procedures for ML089, a potent and selective phosphomannose isomerase (PMI)

inhibitor.

Essential Safety and Logistical Information
ML089 is a solid, off-white to light yellow powder. As with any chemical compound, it is crucial

to handle ML089 in accordance with standard laboratory safety protocols. This includes the use

of appropriate personal protective equipment (PPE) such as safety goggles, gloves, and a lab

coat. All handling of the solid compound should be performed in a well-ventilated area,

preferably within a chemical fume hood, to avoid inhalation of any dust particles.

Accurate record-keeping of the acquisition, use, and disposal of ML089 is essential for

maintaining a clear audit trail and ensuring regulatory compliance. All waste containing ML089
must be treated as chemical waste and disposed of through an approved hazardous waste

management service.

Quantitative Data Summary
Based on available information, the following table summarizes key quantitative data for

ML089. This information is critical for accurate labeling and documentation of waste.
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Parameter Value

Chemical Name ML089

Molecular Formula C₁₃H₈FNOS

Molecular Weight 245.27 g/mol

CAS Number 1306638-12-9

Appearance Solid, off-white to light yellow powder

Disposal Protocols
The following step-by-step procedures provide guidance for the proper disposal of ML089 in

various forms. These protocols are based on general best practices for chemical waste

disposal and should be adapted to comply with the specific regulations of your institution and

local authorities.

1. Unused or Expired ML089 (Solid):

Step 1: Containment: Carefully place the original container with the unused or expired

ML089 into a larger, sealable, and clearly labeled secondary container.

Step 2: Labeling: Affix a hazardous waste label to the outer container. The label must include

the chemical name ("ML089"), the CAS number (1306638-12-9), and the approximate

quantity.

Step 3: Storage: Store the labeled container in a designated hazardous waste accumulation

area, segregated from incompatible materials.

Step 4: Collection: Arrange for pickup by your institution's authorized hazardous waste

disposal service.

2. ML089 Solutions:

Step 1: Collection: Collect all aqueous and organic solutions containing ML089 in a

designated, leak-proof, and chemically resistant waste container. Do not mix with other

incompatible waste streams.
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Step 2: Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical

names of all components (e.g., "ML089 in Dimethyl Sulfoxide"), and their approximate

concentrations.

Step 3: Storage: Store the container in a designated hazardous waste accumulation area,

ensuring the lid is securely closed.

Step 4: Disposal: Arrange for collection by your institution's hazardous waste disposal

service.

3. Contaminated Materials:

Solid Waste: All disposable materials that have come into contact with ML089, such as

pipette tips, gloves, and weighing papers, must be collected in a designated solid chemical

waste container.

Liquid Waste from Cleaning: The first rinse of any glassware or equipment that has been in

contact with ML089 should be collected as hazardous liquid waste. Subsequent rinses may

be disposed of according to institutional guidelines.

Sharps: Any sharps, such as needles or razor blades, contaminated with ML089 must be

disposed of in a designated sharps container for chemical waste.

Logical Workflow for ML089 Disposal
The following diagram illustrates the decision-making process for the proper disposal of ML089
waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15615314?utm_src=pdf-body
https://www.benchchem.com/product/b15615314?utm_src=pdf-body
https://www.benchchem.com/product/b15615314?utm_src=pdf-body
https://www.benchchem.com/product/b15615314?utm_src=pdf-body
https://www.benchchem.com/product/b15615314?utm_src=pdf-body
https://www.benchchem.com/product/b15615314?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation

Identify Waste Type
Disposal Pathway

Final Disposal

ML089 Waste Solid (Unused/Expired)Is it solid?

Solution (Aqueous/Organic)
Is it a solution?

Contaminated Materials

Is it contaminated material?

Designated Solid
Chemical Waste Container

Designated Liquid
Chemical Waste Container

e.g., gloves, pipette tips

Designated Sharps
Waste Container

e.g., needles, blades

Authorized Hazardous
Waste Disposal Service

Click to download full resolution via product page

Caption: Logical workflow for the segregation and disposal of ML089 waste.

To cite this document: BenchChem. [Proper Disposal of ML089: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615314#ml089-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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